Cas no 4362-71-4 (6-methyl-1,2-oxathiane 2,2-dioxide)
4362-71-4 structure
Product Name:6-methyl-1,2-oxathiane 2,2-dioxide
CAS No:4362-71-4
MF:C5H10O3S
MW:150.196100711823
CID:929108
PubChem ID:345589
Update Time:2025-04-19
6-methyl-1,2-oxathiane 2,2-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1,2-oxathiane 2,2-dioxide
- 6-methyloxathiane 2,2-dioxide
- NSC-403291
- SCHEMBL11751682
- NSC403291
- 4362-71-4
- DTXSID30323178
-
- Inchi: 1S/C5H10O3S/c1-5-3-2-4-9(6,7)8-5/h5H,2-4H2,1H3
- InChI Key: CVCDRAUQCCAINK-UHFFFAOYSA-N
- SMILES: S1(CCCC(C)O1)(=O)=O
Computed Properties
- Exact Mass: 150.0351
- Monoisotopic Mass: 150.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
6-methyl-1,2-oxathiane 2,2-dioxide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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